Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate
CAS No.: 194032-35-4
Cat. No.: VC20897245
Molecular Formula: C11H22N2O2
Molecular Weight: 214.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 194032-35-4 |
|---|---|
| Molecular Formula | C11H22N2O2 |
| Molecular Weight | 214.3 g/mol |
| IUPAC Name | tert-butyl 3-methyl-1,4-diazepane-1-carboxylate |
| Standard InChI | InChI=1S/C11H22N2O2/c1-9-8-13(7-5-6-12-9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3 |
| Standard InChI Key | GDTFCUXOVITPHU-UHFFFAOYSA-N |
| SMILES | CC1CN(CCCN1)C(=O)OC(C)(C)C |
| Canonical SMILES | CC1CN(CCCN1)C(=O)OC(C)(C)C |
Introduction
Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate is a chemical compound with the molecular formula C11H22N2O2. It is a derivative of diazepane, a seven-membered heterocyclic compound containing two nitrogen atoms. This compound plays a significant role in organic synthesis and serves as an intermediate in the preparation of various pharmaceuticals and biologically active molecules.
Enantiomers
This compound exists in two enantiomeric forms: (R)-tert-butyl and (S)-tert-butyl configurations, each with distinct CAS numbers—223644-10-8 for the R-form and 194032-32-1 for the S-form .
Synthesis Methods
The synthesis of Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate can be achieved through several methods:
Intramolecular Cyclization
One practical method involves intramolecular Fukuyama–Mitsunobu cyclization starting from commercially available (S)- or (R)-2-amino-propanol derivatives .
Industrial Production
In industrial settings, production typically occurs on a multikilogram scale using specialized equipment like cation-exchange resins to ensure high yield and purity.
Applications in Research
Tert-Butyl 3-Methyl-1,4-Diazepane-1-Carboxylate has diverse applications across various fields:
Chemistry
It serves as an intermediate in synthesizing complex organic molecules.
Biology
The compound is studied for its potential biological activities such as enzyme inhibition and receptor binding.
Medicine
It is crucial in developing pharmaceuticals targeting neurological conditions among others.
Biological Activities
Research highlights its role in developing anti-inflammatory agents by reducing markers like COX-2 and TNF-alpha. Additionally, it acts as an intermediate for Rho-Kinase inhibitors which are important for cardiovascular diseases management .
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